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Compound of Interest

Compound Name: 3|A-Aminocholestane

Cat. No.: B10800208

Get Quote

Executive Summary
3α-Aminocholestane (3AC) is a steroidal amine derivative and a potent, selective inhibitor of

SH2 domain-containing inositol-5′-phosphatase 1 (SHIP1).[1] Unlike broad-spectrum

phosphatase inhibitors, 3AC exhibits selectivity for SHIP1 over SHIP2 and PTEN, making it a

critical chemical probe for modulating the PI3K/Akt signaling axis in hematopoietic cells.

This technical guide provides a rigorous analysis of the physicochemical properties of 3AC,

addressing its significant lipophilicity, solubility challenges, and specific formulation

requirements for biological efficacy. It is designed to serve researchers requiring precise data

for experimental design, from in vitro assay development to in vivo xenograft modeling.

Molecular Architecture & Identification
3AC retains the rigid tetracyclic core of cholestane with a primary amine group at the C3

position in the alpha (α) orientation. This stereochemistry is crucial for its binding affinity to the

SHIP1 active site.
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Parameter Specification

IUPAC Name (3α,5α)-Cholestan-3-amine

Common Name 3α-Aminocholestane (3AC)

CAS Registry Number 2206-20-4

Molecular Formula C₂₇H₄₉N

Molecular Weight 387.69 g/mol

Stereochemistry 3α-isomer (axial amine on A-ring)

Physical State White to off-white solid

Physicochemical Profile
Solubility & Solvation Thermodynamics
One of the primary technical hurdles with 3AC is its extreme hydrophobicity. Unlike many small

molecule inhibitors that dissolve readily in DMSO, 3AC has negligible solubility in DMSO (<0.1

mg/mL). This property often leads to experimental failure if standard compound library

protocols are blindly applied.

Solvent System Solubility Limit (25°C) Notes

Ethanol ~30–50 mg/mL
Requires sonication; preferred

stock solvent.

Chloroform ~30 mg/mL
Suitable for lipid film

preparation.

DMSO < 0.1 mg/mL
Incompatible as a primary

stock solvent.

Water Insoluble
Requires surfactant/cosolvent

systems.

Corn Oil Soluble
Used for alternative in vivo

depots.
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Lipophilicity & pKa
Predicted LogP: > 7.0. The cholestane backbone renders the molecule highly lipophilic,

facilitating rapid intercalation into lipid bilayers but complicating aqueous delivery.

pKa (Calculated): ~10.5. The primary amine at C3 is basic. At physiological pH (7.4), 3AC

exists predominantly in its protonated, cationic form (

). This cationic charge aids in electrostatic attraction to the negatively charged phosphate
groups in the SHIP1 active site and anionic membrane lipids.

Stability & Storage
Solid State: Stable at -20°C for up to 3 years.[1]

Solution State: Ethanol stocks should be stored at -80°C and are stable for approximately 1

year. Avoid repeated freeze-thaw cycles to prevent precipitation or degradation.

Technical Workflow: Solubilization & Formulation
Core Directive: Due to the DMSO incompatibility, a specific co-solvent strategy is required for in

vivo administration. The following protocol is a self-validating system ensuring stable

dispersion.

Protocol: Multi-Stage Co-Solvent Formulation
Objective: Prepare a clear, injectible solution at 3.25 mg/mL for intraperitoneal (IP)

administration.

Reagents:

Absolute Ethanol (EtOH)

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)
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Step-by-Step Methodology:

Stock Preparation: Dissolve 3AC powder in Absolute Ethanol to a concentration of 32.5

mg/mL. Sonicate until completely clear.

Primary Dilution (The "Solvent Bridge"):

To a sterile tube, add 10% v/v of the EtOH stock.

Add 40% v/v PEG300.

Critical Step: Vortex immediately and thoroughly to prevent precipitation at the interface.

Surfactant Addition:

Add 5% v/v Tween 80.

Vortex gently to mix without creating excessive foam.

Aqueous Phase Introduction:

Slowly add 45% v/v Sterile Saline while vortexing.

Validation: The final solution should be clear. If turbidity occurs, the lipid load exceeds the

surfactant capacity; sonicate or dilute further.
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Solid 3AC Powder

Dissolve in 100% EtOH
(Stock: 32.5 mg/mL)

Add PEG300 (40% v/v)
(Stabilize Hydrophobicity)

 Vortex Immediately

Add Tween 80 (5% v/v)
(Surfactant Integration)

Add Saline (45% v/v)
(Aqueous Phase)

 Dropwise Addition

Visual Check:
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 No (Precipitation)

Click to download full resolution via product page

Figure 1: Step-by-step co-solvent formulation workflow for 3AC, designed to overcome its

insolubility in water and DMSO.

Mechanism of Action & Biological Context
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3AC functions as a selective SHIP1 inhibitor.[2][3] SHIP1 is a phosphatase that hydrolyzes

PI(3,4,5)P3 (PIP3) to PI(3,4)P2, effectively acting as a "brake" on the PI3K/Akt signaling

pathway.

Mechanistic Pathway[4]
Inhibition: 3AC binds to the SHIP1 active site (or allosteric pocket), preventing the hydrolysis

of PIP3.

Accumulation: Intracellular levels of PIP3 rise.

Activation: Increased PIP3 recruits Akt and Btk to the plasma membrane.

Outcome: In SHIP1-competent cells (like certain lymphomas), this can trigger apoptosis or

restore sensitivity to other chemotherapeutics. Interestingly, in some contexts, it induces

proteasomal degradation of the SHIP1 protein itself.
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Figure 2: Logical pathway of 3AC interference. By inhibiting SHIP1, 3AC sustains PIP3 levels,

driving downstream Akt/Btk signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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